![molecular formula C8H15ClFNO2 B1593268 Ethyl 4-Fluoropiperidine-4-carboxylate Hydrochloride CAS No. 845909-49-1](/img/structure/B1593268.png)
Ethyl 4-Fluoropiperidine-4-carboxylate Hydrochloride
Overview
Description
Ethyl 4-Fluoropiperidine-4-carboxylate Hydrochloride, also known as EFP-4-Cl-HCl, is an organic compound with a molecular formula of C9H14ClFNO2. It is a white crystalline solid that is insoluble in water and has a melting point of 155-156 °C. EFP-4-Cl-HCl is an important intermediate in the pharmaceutical and chemical industries, as it is used in the synthesis of many drugs, such as anticonvulsants, anti-inflammatory drugs, and antimalarials. This compound is also used in the production of agrochemicals, such as herbicides and insecticides.
Scientific Research Applications
Antibacterial Agents Synthesis : Ethyl 4-Fluoropiperidine-4-carboxylate Hydrochloride is used in the synthesis of various antibacterial agents. For instance, compounds with amino- and/or hydroxy-substituted cyclic amino groups, including those derived from ethyl esters like Ethyl 4-Fluoropiperidine-4-carboxylate Hydrochloride, have been found to exhibit significant antibacterial activity. This research underscores the potential of such compounds in developing new antibacterial drugs (Egawa et al., 1984).
Cancer Research : In cancer research, certain derivatives of Ethyl 4-Fluoropiperidine-4-carboxylate Hydrochloride, specifically those related to 4-dimethylaminoazobenzene, have been studied for their carcinogenic properties. This research is crucial in understanding the potential carcinogenic risks of various compounds and their derivatives (Miller et al., 1957).
Pharmaceutical Compound Synthesis : This compound is also instrumental in the synthesis of pharmaceuticals like cephalosporanic and penicillanic acid derivatives. These synthesized compounds have been evaluated for their antimicrobial, antilipase, and antiurease activities, indicating the compound's significance in the development of new therapeutic agents (Başoğlu et al., 2013).
Neuroscience Research : In neuroscience, derivatives of Ethyl 4-Fluoropiperidine-4-carboxylate Hydrochloride have been used to study neurofibrillary tangles and beta-amyloid plaques in Alzheimer's disease. This research is critical for developing diagnostic tools and treatments for neurodegenerative diseases (Shoghi-Jadid et al., 2002).
Bioconjugation Mechanism Study : The compound has also been used to study the mechanism of amide formation in bioconjugation processes. This research is relevant for understanding and improving bioconjugation techniques in various biomedical applications (Nakajima & Ikada, 1995).
properties
IUPAC Name |
ethyl 4-fluoropiperidine-4-carboxylate;hydrochloride | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H14FNO2.ClH/c1-2-12-7(11)8(9)3-5-10-6-4-8;/h10H,2-6H2,1H3;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LMOYJYURBYZOPT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1(CCNCC1)F.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15ClFNO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90646931 | |
Record name | Ethyl 4-fluoropiperidine-4-carboxylate--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90646931 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
211.66 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 4-Fluoropiperidine-4-carboxylate Hydrochloride | |
CAS RN |
845909-49-1 | |
Record name | Ethyl 4-fluoropiperidine-4-carboxylate--hydrogen chloride (1/1) | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90646931 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.